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Compound of Interest

Compound Name: Fmoc-D-Ala-OH-d3

Cat. No.: B12404504

For Immediate Release

This technical guide provides a detailed analysis of the molecular weight of the deuterated
amino acid derivative, Fmoc-D-Ala-OH-d3. This document is intended for researchers,
scientists, and professionals in the field of drug development and peptide synthesis who utilize
stable isotope-labeled compounds for applications such as quantitative proteomics, metabolic
tracing, and as internal standards in mass spectrometry.

Introduction

Fmoc-D-Ala-OH, or N-a-(9-Fluorenylmethoxycarbonyl)-D-alanine, is a commonly used building
block in solid-phase peptide synthesis. The incorporation of stable isotopes, such as deuterium
(3H or D), into such molecules is a critical technique for a variety of analytical and research
applications. This guide focuses on the d3 isotopologue of Fmoc-D-Ala-OH, where three
hydrogen atoms have been replaced by deuterium. Specifically, the deuterium atoms are
located on the methyl group of the alanine side chain, resulting in the chemical name N-(9-
Fluorenylmethoxycarbonyl)-3,3,3-trideutero-D-alanine.

Molecular Weight Determination

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
The introduction of deuterium atoms alters the molecular weight of the parent compound due to
the mass difference between hydrogen and deuterium.
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Experimental Workflow for Molecular Weight Calculation

The process for determining the molecular weight of Fmoc-D-Ala-OH-d3 is outlined in the
workflow diagram below. This involves identifying the molecular formula of the non-deuterated
compound, determining the number and location of the deuterium labels, and calculating the
final molecular weight based on the atomic masses of the elements.
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Figure 1: Workflow for the calculation of the molecular weight of Fmoc-D-Ala-OH-d3.

Quantitative Data Summary
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The molecular weights of Fmoc-D-Ala-OH and its deuterated analogue, Fmoc-D-Ala-OH-d3,
are summarized in the table below for direct comparison. The molecular formula for the
deuterated compound is C18H14D3N0O4.[1][2]

Compound Molecular Formula Molecular Weight ( g/mol )

Fmoc-D-Ala-OH C18H17NO4 311.33[3][4]

Fmoc-D-Ala-OH-d3 C18H14D3NO4 314.35[1][2]
Conclusion

The molecular weight of Fmoc-D-Ala-OH-d3 is 314.35 g/mol . This value is derived from the
molecular weight of the parent compound, Fmoc-D-Ala-OH (311.33 g/mol ), by substituting
three protons with three deuterium atoms on the alanine methyl group. Accurate knowledge of
the molecular weight of such isotopically labeled compounds is fundamental for their precise
use in quantitative analytical methods and for the synthesis of complex labeled molecules.
Professionals in drug development and research can confidently utilize this value in their
experimental designs and data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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